2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[3-(dimethylamino)propyl]-1-(3-fluorophenyl)-6-methoxy-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H23FN2O4/c1-25(2)10-5-11-26-20(14-6-4-7-15(24)12-14)19-21(27)17-9-8-16(29-3)13-18(17)30-22(19)23(26)28/h4,6-9,12-13,20H,5,10-11H2,1-3H3
• InChI Key: SDBNLPOFUPYXJU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C(C2=C(C1=O)OC3=C(C2=O)C=CC(=C3)OC)C4=CC(=CC=C4)F
• Molecular Formula: C23H23FN2O4
• Molecular Weight: 410.4 g/mol

Description

The compound “2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” is a complex organic molecule. It contains several functional groups, including a dimethylamino group, a fluorophenyl group, a methoxy group, and a dihydrochromeno[2,3-c]pyrrole-3,9-dione group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a large number of atoms. The exact structure would depend on the specific arrangement and connectivity of these atoms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the dimethylamino group, for example, could allow for reactions involving nucleophilic substitution or elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dimethylamino and methoxy groups could impact its solubility, while the fluorophenyl group could affect its reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds similar to 2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have been synthesized through various methods, offering a wide range of derivatives with potential for tailored applications. For example, Vydzhak and Panchishyn (2010) described the synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, showcasing the ability to produce a diverse library of compounds through strategic modifications of the core structure (Vydzhak & Panchishyn, 2010). This approach enables the exploration of various chemical properties and reactivities, offering insights into the compound's versatility in different research contexts.

Electronic and Optical Applications

The electronic and optical properties of compounds structurally related to 2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have been extensively studied, revealing their potential in optoelectronic applications. Huang et al. (2004) synthesized conjugated polyelectrolytes based on polyfluorene, demonstrating their application in electroluminescent devices (Huang et al., 2004). These findings suggest that derivatives of the compound could be engineered to serve as key components in the fabrication of light-emitting diodes (LEDs), solar cells, and other electronic devices, leveraging their unique electronic properties for enhanced performance.

Material Science and Polymer Chemistry

In material science, the synthesis and structural analysis of compounds like 2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione contribute to the development of novel polymers with high stability and performance in electronic devices. Kumar et al. (2018) reported on the synthesis of a dimethylaminophenyl-end-capped diketopyrrolopyrrole for highly stable electronic devices, indicating the potential of such molecules in enhancing the durability and efficiency of polymeric gate dielectrics (Kumar et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.